JBI-802: A Technical Deep Dive into its Mechanism of Action in Solid Tumors
JBI-802: A Technical Deep Dive into its Mechanism of Action in Solid Tumors
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
JBI-802 is a first-in-class, orally bioavailable, small-molecule dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), key components of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex.[1][2] This novel epigenetic modulator is currently under clinical investigation for the treatment of advanced solid tumors, including small cell lung cancer (SCLC) and neuroendocrine prostate cancer (NEPC), as well as hematological malignancies.[1][2][3] Preclinical and early clinical data suggest that JBI-802's dual inhibitory action results in a synergistic anti-tumor effect by reactivating tumor suppressor genes, modulating the tumor microenvironment, and inducing degradation of the MYC oncoprotein.[3][4] This technical guide provides a comprehensive overview of the mechanism of action, preclinical and clinical data, and key experimental methodologies related to JBI-802 in the context of solid tumors.
Core Mechanism of Action: Dual Inhibition of LSD1 and HDAC6
JBI-802 exerts its anti-tumor effects through the simultaneous inhibition of two critical epigenetic enzymes: LSD1 and HDAC6.[1] These enzymes are integral to the CoREST complex, which plays a pivotal role in gene silencing.[3]
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LSD1 Inhibition: LSD1 is a histone demethylase that removes methyl groups from histone H3 at lysine 4 (H3K4), a mark associated with active gene transcription.[5] By inhibiting LSD1, JBI-802 promotes the re-expression of aberrantly silenced tumor suppressor genes, leading to cell cycle arrest and apoptosis in cancer cells.[5]
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HDAC6 Inhibition: HDAC6 is a histone deacetylase that primarily targets non-histone proteins, including α-tubulin.[5] Inhibition of HDAC6 leads to the accumulation of acetylated proteins, which can disrupt protein degradation pathways and modulate immune responses.[1][5]
The dual inhibition of LSD1 and HDAC6 by JBI-802 has demonstrated synergistic anti-tumor activity, superior to the inhibition of either target alone.[1][3] A key and novel aspect of JBI-802's mechanism is its ability to downregulate MYC RNA and induce the degradation of MYC protein, particularly in neuroendocrine tumors characterized by MYC amplification.[4]
Signaling Pathway
Caption: JBI-802 dual-inhibits LSD1 and HDAC6, leading to tumor suppressor gene expression and MYC degradation.
Preclinical Data
In Vitro Potency and Anti-proliferative Activity
JBI-802 has demonstrated potent and selective inhibition of LSD1 and HDAC6. Its anti-proliferative effects have been observed across a range of hematological and solid tumor cell lines.
| Parameter | Value | Cell Lines / Target |
| HDAC6 IC50 | 11.9 nM | Enzyme Assay |
| LSD1 IC50 | 55 nM | Enzyme Assay |
| Anti-proliferative IC50 | 0.01 - 0.4 µM | HEL 92.1.7, CML-T1, H9, Daudi, CMK-11-5, TF-1 |
| Anti-proliferative Activity | 0.2 - 1 µM | Small Cell Lung Cancer (SCLC), Gastric Cancer, Breast Cancer |
| Table 1: In vitro potency and anti-proliferative activity of JBI-802.[4][6] |
In Vivo Efficacy in Xenograft Models
Preclinical studies using mouse xenograft models have shown significant tumor growth inhibition with oral administration of JBI-802.
| Model | Treatment | Efficacy |
| HEL92.1.7 Erythroleukemia Xenograft | JBI-802 (oral) | ED50 of ~6.25 mg/kg BID |
| Various Solid Tumor Xenografts | JBI-802 (oral) | Strong tumor growth inhibition |
| Table 2: In vivo efficacy of JBI-802 in xenograft models. |
Preclinical evidence also suggests a synergistic effect when JBI-802 is combined with immunotherapy, potentially resensitizing immunotherapy-resistant tumors.
Clinical Data from Phase 1/2a Trial (NCT05268666)
A Phase 1/2a open-label, dose-escalation and expansion study is ongoing to evaluate the safety, tolerability, and preliminary efficacy of JBI-802 in patients with advanced solid tumors.[3]
Study Design
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Population: Patients with locally advanced or metastatic solid tumors who have failed prior standard therapy.[1]
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Dosing: Starting dose of 10 mg once daily, administered orally on a 4 days on, 3 days off schedule.
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Primary Objective: To determine the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D).[7]
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Secondary Objectives: To assess preliminary anti-tumor activity (Overall Response Rate, Duration of Response).[7]
Preliminary Clinical Findings
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Safety and Tolerability: JBI-802 has been generally well-tolerated. The most common adverse event is a dose-dependent and reversible thrombocytopenia.[8] Notably, no cases of anemia or dysgeusia, which are sometimes associated with other LSD1 inhibitors, have been reported.
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Pharmacokinetics: A dose-proportional increase in exposure has been observed.
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Anti-tumor Activity: Preliminary evidence of anti-tumor activity has been observed in patients with non-small cell lung cancer (NSCLC) who had progressed on prior immunotherapy.
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One patient with an STK11 mutation (a marker of immunotherapy resistance) experienced a confirmed partial response with a 39% decrease in the target lung lesion.
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Another NSCLC patient with liver metastases showed a greater than 50% shrinkage of the liver lesion.
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| Patient Population | Prior Treatment | JBI-802 Efficacy |
| NSCLC with STK11 mutation | Progressed on nivolumab and ipilimumab | 39% decrease in target lung lesion |
| NSCLC with liver metastases | Progressed on nivolumab and ipilimumab | >50% shrinkage of liver metastasis |
| Table 3: Preliminary anti-tumor activity of JBI-802 in NSCLC patients. |
Experimental Protocols
Detailed experimental protocols for the preclinical evaluation of JBI-802 are proprietary. However, based on published abstracts and standard laboratory procedures, the following methodologies are representative of the key experiments conducted.
In Vitro Enzyme Inhibition Assays
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LSD1 Inhibition (TR-FRET Assay):
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Recombinant human LSD1 and a biotinylated H3K4me2 peptide substrate are incubated with varying concentrations of JBI-802.
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A europium-labeled anti-H3K4me1 antibody and a streptavidin-allophycocyanin (APC) conjugate are added.
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Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is measured. A decrease in the FRET signal indicates inhibition of LSD1 activity.
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HDAC6 Inhibition (Fluorescence-based Assay):
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Recombinant human HDAC6 is incubated with a fluorogenic acetylated peptide substrate and varying concentrations of JBI-802.
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A developer solution is added to stop the enzymatic reaction and generate a fluorescent signal from the deacetylated substrate.
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Fluorescence is measured, with a decrease in signal indicating HDAC6 inhibition.
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Cell-Based Assays
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Cell Viability (AlamarBlue Assay):
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Cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.
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Cells are treated with a serial dilution of JBI-802 for 72 hours.
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AlamarBlue reagent (resazurin) is added to each well and incubated for 4-6 hours.
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The reduction of resazurin to the fluorescent resorufin by metabolically active cells is measured using a fluorescence plate reader.
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IC50 values are calculated from dose-response curves.
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Gene and Protein Expression Analysis
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Quantitative PCR (qPCR) for MYC RNA:
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Cancer cells are treated with JBI-802 for a specified time.
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Total RNA is extracted, and cDNA is synthesized.
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qPCR is performed using primers specific for MYC and a housekeeping gene (e.g., GAPDH) for normalization.
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Relative MYC expression is calculated using the ΔΔCt method.
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Western Blotting for MYC Protein:
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Cell lysates are prepared from JBI-802-treated cells.
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Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.
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The membrane is blocked and then incubated with a primary antibody against MYC, followed by an HRP-conjugated secondary antibody.
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Protein bands are visualized using a chemiluminescence detection system. A loading control (e.g., β-actin) is used for normalization.
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In Vivo Xenograft Studies
Caption: A typical workflow for evaluating the in vivo efficacy of JBI-802 in a xenograft model.
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Cell Implantation: An appropriate cancer cell line (e.g., HEL92.1.7) is cultured, and a suspension of cells is injected subcutaneously into the flank of immunocompromised mice.
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Tumor Establishment: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).
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Treatment: Mice are randomized into treatment and control groups. The treatment group receives JBI-802 orally at a specified dose and schedule (e.g., 6.25 mg/kg BID), while the control group receives a vehicle.
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Tumor Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers.
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Endpoint Analysis: At the end of the study, tumors are excised and weighed. Tumor tissue may be used for biomarker analysis (e.g., Western blotting, qPCR).
Conclusion and Future Directions
JBI-802 represents a promising novel therapeutic agent for solid tumors with a unique dual mechanism of action that targets the epigenetic landscape of cancer cells. Its ability to inhibit both LSD1 and HDAC6, leading to the re-expression of tumor suppressor genes and the degradation of the MYC oncoprotein, provides a strong rationale for its continued development. Early clinical data are encouraging, demonstrating a manageable safety profile and preliminary signs of anti-tumor activity in heavily pre-treated patients.
Future research will focus on the ongoing Phase 1/2a trial to establish the recommended Phase 2 dose and to further evaluate the efficacy of JBI-802 in specific solid tumor types, particularly those with neuroendocrine features and MYC amplification. Furthermore, the potential for synergistic activity with immunotherapy warrants investigation in combination trials, which could provide a new treatment paradigm for patients with immunotherapy-resistant cancers. The development of JBI-802 highlights the therapeutic potential of targeting epigenetic regulators in oncology.
References
- 1. onclive.com [onclive.com]
- 2. ascopubs.org [ascopubs.org]
- 3. aacrjournals.org [aacrjournals.org]
- 4. ascopubs.org [ascopubs.org]
- 5. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. JBI-802 for Solid Tumors · Info for Participants · Phase Phase 1 & 2 Clinical Trial 2025 | Power | Power [withpower.com]
- 7. ashpublications.org [ashpublications.org]
- 8. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
